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Compound of Interest

Compound Name: Dasatinib-d8

Cat. No.: B023192 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial suppliers, availability, and technical applications of

Dasatinib-d8. This deuterated analog of the potent tyrosine kinase inhibitor Dasatinib is a

critical tool for pharmacokinetic and bioanalytical studies.

Commercial Suppliers and Availability
Dasatinib-d8 is available from a range of commercial suppliers specializing in research

chemicals and analytical standards. The compound, identified by CAS number 1132093-70-9,

is primarily utilized as an internal standard for the quantification of Dasatinib in various

biological matrices by mass spectrometry.[1][2] The table below summarizes key quantitative

data from several prominent suppliers.
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Supplier Purity
Available
Quantities

Storage
Temperature

Solubility

Cayman

Chemical

≥99% deuterated

forms (d1-d8);

≤1% d0[1]

Inquire -20°C[1]
DMSO,

Methanol[1]

Simson Pharma

High Quality

(Certificate of

Analysis

provided)

Inquire Inquire Inquire

GlpBio Inquire 1mg, 5mg, 10mg

-80°C (6

months), -20°C

(1 month)

DMSO, Methanol

Santa Cruz

Biotechnology
Inquire Inquire Inquire Inquire

InvivoChem ≥ 99%[3] 1mg
-20°C (3 years)

[3]
Inquire

MyBioSource Inquire Inquire -2°C (3 years)[4] Inquire

HANGZHOU

LEAP CHEM

CO., LTD.

Inquire Inquire Inquire Inquire

Core Application: Internal Standard in Bioanalysis
The primary and most critical application of Dasatinib-d8 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise

quantification of Dasatinib in biological samples such as plasma.[2][5][6] The stable isotope-

labeled Dasatinib-d8 co-elutes with the unlabeled Dasatinib but is distinguishable by its higher

mass. This allows for the correction of variability during sample preparation and instrument

analysis, ensuring accurate and reliable pharmacokinetic data.[2]

Experimental Workflow: Quantification of Dasatinib in
Plasma
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The following diagram outlines a typical experimental workflow for the quantification of

Dasatinib in plasma samples using Dasatinib-d8 as an internal standard.
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Plasma Sample Spike with Dasatinib-d8 (Internal Standard) Protein Precipitation (e.g., Acetonitrile) Centrifugation Collect Supernatant LC Separation (e.g., C18 Column) MS/MS Detection (MRM Mode) Peak Area Integration (Dasatinib & Dasatinib-d8) Calculate Peak Area Ratio Quantify Dasatinib Concentration
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Caption: A typical workflow for the quantification of Dasatinib in plasma using Dasatinib-d8.

Detailed Experimental Protocol: LC-MS/MS
Quantification of Dasatinib in Human Plasma
The following protocol is a detailed methodology for the determination of Dasatinib in human

plasma using LC-MS/MS with Dasatinib-d8 as the internal standard. This method is based on

established and validated procedures.[5]

1. Preparation of Stock and Working Solutions:

Dasatinib Stock Solution: Prepare a stock solution of Dasatinib in methanol.

Dasatinib-d8 Internal Standard (IS) Working Solution: Prepare a working solution of

Dasatinib-d8 in methanol at a concentration of 0.4 µg/mL.[5]

Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and

QC samples by serial dilution of the Dasatinib stock solution with methanol.[5]

2. Sample Preparation:

To 200 µL of human plasma, add a known amount of the Dasatinib-d8 internal standard

working solution.

Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).[5][6]
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Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: Waters Atlantis dC18 Column (75 × 4.6 mm, 3.5 µm) or equivalent.[5]

Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 20 mM ammonium

formate).[6]

Flow Rate: 0.5 mL/min.[6]

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode.[5]

Detection Mode: Multiple Reaction Monitoring (MRM).[5]

MRM Transitions:

Dasatinib: m/z 488.1 > 401.1[5]

Dasatinib-d8: m/z 496.15 > 406.1[5]

4. Data Analysis:

Integrate the peak areas for both Dasatinib and Dasatinib-d8.

Calculate the ratio of the peak area of Dasatinib to the peak area of Dasatinib-d8.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Dasatinib in the unknown samples by interpolating their peak

area ratios from the calibration curve. The linear range for this method has been established

from 1-400 ng/mL.[5]
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Mechanism of Action: Dasatinib Signaling Pathways
Dasatinib is a potent inhibitor of multiple tyrosine kinases, primarily targeting the Bcr-Abl fusion

protein and members of the Src family of kinases.[1] Its therapeutic effects in treating certain

types of leukemia stem from its ability to block the signaling pathways that drive cancer cell

proliferation and survival.[1][7]
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Caption: Dasatinib's inhibition of Bcr-Abl and Src family kinases.

This guide provides a foundational understanding of the commercial landscape and technical

utilization of Dasatinib-d8 for research professionals. For specific pricing, availability, and

detailed technical data sheets, it is recommended to directly contact the suppliers listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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